Cas no 914202-87-2 (1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine)

• Product Name: 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine
• CAS No: 914202-87-2
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD09759248
• CID: 1068669
• PubChem ID: 329775831
• Update Time: 2025-05-20

1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-Methoxypropyl)pyrrolidin-3-yl)methanamine
• [1-(3-Methoxypropyl)-3-pyrrolidinyl]methanamine
• 1-(3-METHOXYPROPYL)-3-PYRROLIDINYL]METHANAMINE
• [1-(3-methoxypropyl)pyrrolidin-3-yl]methanamine
• 1-[1-(3-methoxypropyl)-3-pyrrolidinyl]methanamine
• AKOS005110932
• NCGC00337829-01
• {[1-(3-methoxypropyl)pyrrolidin-3-yl]methyl}amine
• 1-[1-(3-methoxypropyl)pyrrolidin-3-yl]methanamine
• DTXSID80589601
• BS-35944
• MFCD09759248
• 1-[1-(3-Methoxypropyl)pyrrolidin-3-yl]methanamine, AldrichCPR
• 914202-87-2
• AB01330237-02
• STK894455
• BBL021738
• 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine

• MDL： MFCD09759248
• Inchi： 1S/C9H20N2O/c1-12-6-2-4-11-5-3-9(7-10)8-11/h9H,2-8,10H2,1H3
• InChI Key： FURWGAXOMMXUJR-UHFFFAOYSA-N
• SMILES： O(C)CCCN1CCC(CN)C1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine

1-1-(3-Methoxypropyl)pyrrolidin-3-ylmethanamine: A Comprehensive Overview

The compound with CAS No. 914202-87-2, known as 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and development.

Pyrrolidine derivatives have been extensively researched due to their structural versatility and ability to interact with various biological targets. The 3-methoxypropyl substituent in this compound introduces additional complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

Recent studies have highlighted the importance of methanamine groups in modulating the activity of pyrrolidine derivatives. The presence of this group in 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine suggests that it may exhibit unique binding affinities to specific receptors or enzymes, making it a promising candidate for therapeutic interventions.

The synthesis of 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including ring-opening reactions and reductive amination, to achieve high yields and purity levels.

In terms of pharmacological activity, this compound has shown potential in preclinical models for treating conditions such as neurodegenerative diseases and inflammatory disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related applications.

Moreover, the 3-methoxypropyl group has been implicated in influencing the compound's solubility and permeability, which are critical factors for drug delivery systems. This has led to investigations into its use in targeted drug delivery mechanisms, such as nanoparticles or liposomal formulations.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine with high accuracy using molecular docking studies. These insights are invaluable for optimizing its structure further and enhancing its therapeutic potential.

The compound's stability under various physiological conditions is another area of active research. Understanding its degradation pathways is essential for determining its suitability as a long-term therapeutic agent.

In conclusion, 1-1-(3-methoxypropyl)pyrrolidin-3-ylmethanamine represents a compelling example of how structural modifications can significantly impact a molecule's pharmacological profile. As research continues to uncover its full potential, this compound holds promise for advancing innovative treatments across multiple therapeutic areas.